Cas no 2246733-43-5 (2-{2-methoxy-5-(methylsulfanyl)methylphenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-{2-methoxy-5-(methylsulfanyl)methylphenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2246733-43-5
• MF: C₁₅H₂₃BO₃S
• MW: 294.217323541641
• MDL: MFCD30723972
• CID: 5247646
• PubChem ID: 79661721
• Update Time: 2025-11-07

2-{2-methoxy-5-(methylsulfanyl)methylphenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-[2-methoxy-5-[(methylthio)methyl]phenyl]-4,4,5,5-tetramethyl-
• 2-{2-methoxy-5-(methylsulfanyl)methylphenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD30723972
• Inchi： 1S/C15H23BO3S/c1-14(2)15(3,4)19-16(18-14)12-9-11(10-20-6)7-8-13(12)17-5/h7-9H,10H2,1-6H3
• InChI Key： NTHBOGSWUHHWLO-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC(CSC)=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-{2-methoxy-5-(methylsulfanyl)methylphenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-{2-methoxy-5-(methylsulfanyl)methylphenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2246733-43-5)

2-{2-methoxy-5-(methylsulfanyl)methylphenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2246733-43-5) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a member of the dioxaborolane family, which is known for its versatile reactivity and utility in various synthetic transformations. The unique structural features of this compound make it an attractive candidate for a wide range of applications, particularly in the development of novel therapeutic agents.

The core structure of 2-{2-methoxy-5-(methylsulfanyl)methylphenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane includes a dioxaborolane ring functionalized with a substituted phenyl group. The presence of the methoxy and methylsulfanyl moieties on the phenyl ring imparts specific electronic and steric properties that can influence its reactivity and biological activity. These functional groups are known to modulate the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

Recent studies have highlighted the potential of dioxaborolanes as boron-containing building blocks in organic synthesis. The boron atom in the dioxaborolane ring can undergo various reactions such as Suzuki-Miyaura coupling, which is widely used in the synthesis of biologically active molecules. The ability to introduce diverse substituents through these reactions makes 2-{2-methoxy-5-(methylsulfanyl)methylphenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane a valuable intermediate in the development of new drugs.

In the context of medicinal chemistry, 2-{2-methoxy-5-(methylsulfanyl)methylphenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been explored for its potential as a prodrug precursor. Prodrugs are inactive compounds that are converted into active drugs within the body through metabolic processes. The dioxaborolane moiety can be designed to release active metabolites under specific physiological conditions, thereby enhancing the therapeutic efficacy and reducing side effects. This approach has shown promise in improving the pharmacokinetic properties of drugs and optimizing their therapeutic window.

Clinical research has also focused on the use of boron-containing compounds in cancer therapy. Boron neutron capture therapy (BNCT) is an emerging treatment modality that involves the selective accumulation of boron-containing compounds in tumor cells followed by neutron irradiation. The resulting nuclear reactions generate high-energy particles that can selectively destroy cancer cells while sparing healthy tissue. While BNCT is still in its early stages of development, compounds like 2-{2-methoxy-5-(methylsulfanyl)methylphenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane could play a role in optimizing the delivery and efficacy of boron-based therapies.

Beyond its potential applications in drug development and cancer therapy, 2-{2-methoxy-5-(methylsulfanyl)methylphenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has also been studied for its use in materials science. The unique electronic properties of boron-containing compounds make them suitable for applications such as organic electronics and photovoltaic devices. Research in this area has shown that dioxaborolanes can be used to tune the electronic properties of materials by introducing specific functional groups or altering their molecular architecture.

The synthesis of 2-{2-methoxy-5-(methylsulfanyl)methylphenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include the formation of the dioxaborolane ring through pinacol coupling followed by functionalization of the phenyl ring with methoxy and methylsulfanyl groups. Advances in synthetic methodologies have led to more efficient and scalable processes for producing this compound on both laboratory and industrial scales.

In conclusion, 2-{2-methoxy-5-(methylsulfanyl)methylphenyl}-4,4， 5， 5-tetramethyl-1， 3， 2-dioxaborolane (CAS No. 2246733-43-5) represents a versatile and promising compound with diverse applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and reactivity profile make it an attractive candidate for further investigation and development across multiple scientific disciplines.